Cas no 2171889-50-0 ({5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171889-50-0
• MF: C₁₀H₁₅F₃N₄
• MW: 248.248111963272
• CID: 6023194
• PubChem ID: 165766214
• Update Time: 2025-10-13

{5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2171889-50-0
• {[5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597055

• Inchi： 1S/C10H15F3N4/c1-14-5-8-9(4-7-2-3-7)17(16-15-8)6-10(11,12)13/h7,14H,2-6H2,1H3
• InChI Key： WMFZXIUFJVJESL-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CNC)N=N1)CC1CC1)(F)F

Computed Properties

• Exact Mass: 248.12488098g/mol
• Monoisotopic Mass: 248.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2171889-50-0)

The compound 5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine, identified by CAS No. 2171889-50-0, is a highly specialized triazole-derived molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethyl and trifluoroethyl groups, contribute to its distinct physicochemical properties, making it a subject of interest in drug discovery and material science. Researchers are increasingly exploring its applications in kinase inhibition and enzyme modulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like this triazole derivative has surged due to their versatility in small-molecule drug development. The presence of the trifluoroethyl moiety enhances metabolic stability, a critical factor in optimizing bioavailability and pharmacokinetics. This aligns with the growing focus on AI-driven drug design, where computational models predict the efficacy of such compounds in silico before lab synthesis. Notably, the methylamine functional group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

The 1,2,3-triazole core of this compound is particularly noteworthy, as it mimics amide bonds while offering superior resistance to enzymatic degradation—a hot topic in peptidomimetic research. This property is leveraged in developing proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Furthermore, the cyclopropylmethyl group introduces steric constraints that can fine-tune molecular interactions, a strategy widely discussed in fragment-based drug discovery forums.

From a synthetic chemistry perspective, the compound’s CAS No. 2171889-50-0 serves as a key identifier in patent literature and material transfer agreements. Its structural complexity poses challenges in regioselective synthesis, a subject frequently searched in organic chemistry databases. The integration of fluorine atoms also taps into the broader trend of fluorinated pharmaceuticals, which account for over 20% of FDA-approved drugs, as per recent PubMed analyses.

Environmental and green chemistry considerations are equally relevant. The compound’s trifluoroethyl component raises questions about sustainable fluorine incorporation, a trending topic in ACS Green Chemistry Institute discussions. Researchers are investigating catalytic methods to reduce waste in its production, addressing the 12 Principles of Green Chemistry. This dual focus on efficacy and sustainability makes 2171889-50-0 a model compound for benign-by-design strategies.

In summary, 5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine represents a convergence of cutting-edge themes: drug discovery, fluorine chemistry, and sustainable synthesis. Its CAS No. 2171889-50-0 ensures traceability in academic and industrial research, while its structural attributes align with the most pressing questions in modern medicinal chemistry.